Cas no 39943-13-0 ( )

• Product name: &nbsp
• CAS No: 39943-13-0
• MF: C₂₂H₃₀NO₃+
• MW: 356.4785
• CID: 925096
• PubChem ID: 24194712

  Chemical and Physical Properties

Names and Identifiers

• [3-(2-hydroxy-2,2-diphenylacetyl)oxy-2,2-dimethylpropyl]-trimethylazanium,iodide
• NSC171543
• NSC-171543
• 39943-13-0
• 3-{[Hydroxy(diphenyl)acetyl]oxy}-N,N,N,2,2-pentamethylpropan-1-aminium iodide
• DTXSID10638570
•  

• Inchi： InChI=1S/C22H30NO3.HI/c1-21(2,16-23(3,4)5)17-26-20(24)22(25,18-12-8-6-9-13-18)19-14-10-7-11-15-19;/h6-15,25H,16-17H2,1-5H3;1H/q+1;/p-1
• InChI Key： ISNVULJEYRKWPK-UHFFFAOYSA-M
• SMILES： CC(C)(C[N+](C)(C)C)COC(=O)C(C1=CC=CC=C1)(C2=CC=CC=C2)O.[I-]

Computed Properties

• Exact Mass: 356.2227
• Monoisotopic Mass: 483.12704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 437
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• LogP: 0.20210